Cas no 78892-51-0 (Isodetomidine)

• Product Name: Isodetomidine
• CAS No: 78892-51-0
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 3219805
• PubChem ID: 23273815
• Update Time: 2025-04-21

Isodetomidine Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 4-[(3,4-DIMETHYLPHENYL)METHYL]-
• 1H-Imidazole, 5-[(3,4-dimethylphenyl)methyl]-
• Isodetomidine
• Iso detomidineQ: What is Iso detomidine Q: What is the CAS Number of Iso detomidine
• 5-(3,4-dimethylbenzyl)-1H-imidazole
• SCHEMBL11051421
• DDA89251
• DETOMIDINE,2-DESMETHYL-4-METHYL
• DTXSID00876808
• 78892-51-0
• SCHEMBL21636133

• Inchi： 1S/C12H14N2/c1-9-3-4-11(5-10(9)2)6-12-7-13-8-14-12/h3-5,7-8H,6H2,1-2H3,(H,13,14)
• InChI Key： OTTHWAKRQDLKPF-UHFFFAOYSA-N
• SMILES： C1NC(CC2=CC=C(C)C(C)=C2)=CN=1

Computed Properties

• Exact Mass: 186.115698455Da
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes